Site-specific labeling of DNA–protein conjugates by means of expressed protein ligation†

Chemical Communications Pub Date: 2006-12-14 DOI: 10.1039/B614978B

Abstract

Site-specific bioconjugation of protein thioesters with a DNA oligonucleotide was achieved by Expressed Protein Ligation (EPL) and the new thiol group formed upon EPL in the conjugate was selectively coupled with small molecule labels using maleimide chemistry.

Graphical abstract: Site-specific labeling of DNA–protein conjugates by means of expressed protein ligation
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